Cas no 177264-55-0 (N-Phenyl-N'-(6-quinoxalinyl)urea)

• Product Name: N-Phenyl-N'-(6-quinoxalinyl)urea
• CAS No: 177264-55-0
• MF: C₁₅H₁₂N₄O
• MW: 264.281982421875
• MDL: MFCD02186915
• CID: 5018911
• Update Time: 2026-02-28

N-Phenyl-N'-(6-quinoxalinyl)urea Chemical and Physical Properties

Names and Identifiers

• N-phenyl-N'-(6-quinoxalinyl)urea
• 1-phenyl-3-(quinoxalin-6-yl)urea
• Oprea1_491929
• N-Phenyl-N'-(6-quinoxalinyl)urea

• MDL： MFCD02186915
• Inchi： 1S/C15H12N4O/c20-15(18-11-4-2-1-3-5-11)19-12-6-7-13-14(10-12)17-9-8-16-13/h1-10H,(H2,18,19,20)
• InChI Key： OBKVFUQNNMJXQQ-UHFFFAOYSA-N
• SMILES： O=C(NC1C=CC=CC=1)NC1C=CC2C(C=1)=NC=CN=2

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 330
• XLogP3: 2
• Topological Polar Surface Area: 66.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Quinoxalines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Quinoxalines

Additional information on N-Phenyl-N'-(6-quinoxalinyl)urea

Comprehensive Overview of N-Phenyl-N'-(6-quinoxalinyl)urea (CAS No. 177264-55-0): Properties, Applications, and Research Insights

N-Phenyl-N'-(6-quinoxalinyl)urea (CAS No. 177264-55-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique molecular structure. The compound features a quinoxaline core linked to a phenylurea moiety, which contributes to its diverse biological activities. Researchers often explore its potential as a kinase inhibitor or enzyme modulator, aligning with current trends in targeted drug discovery and precision agriculture.

In recent years, the demand for heterocyclic compounds like N-Phenyl-N'-(6-quinoxalinyl)urea has surged, driven by their applications in crop protection and medicinal chemistry. Search engine analytics reveal growing queries such as "quinoxaline derivatives in drug design" and "phenylurea-based agrochemicals," reflecting industry interest. The compound’s structure-activity relationship (SAR) is frequently studied to optimize its efficacy, particularly in inhibiting specific protein-protein interactions—a hot topic in oncology and neurodegenerative disease research.

The synthesis of CAS No. 177264-55-0 typically involves condensation reactions between 6-aminoquinoxaline and phenyl isocyanate, followed by purification via chromatography. Analytical techniques like HPLC and NMR spectroscopy are critical for quality control, ensuring compliance with regulatory standards such as ICH guidelines. This rigor is essential given the compound’s potential use in high-throughput screening assays, where purity directly impacts experimental reproducibility.

From an industrial perspective, N-Phenyl-N'-(6-quinoxalinyl)urea is often discussed alongside green chemistry principles. Sustainable synthesis methods, including catalytic reactions and solvent-free conditions, are being explored to reduce environmental footprints—a priority for modern manufacturers. Additionally, computational tools like molecular docking and QSAR modeling are employed to predict its interactions with biological targets, addressing the rising demand for in silico drug discovery solutions.

Ongoing research highlights the compound’s versatility. For instance, its analogs are investigated for antifungal and herbicidal properties, responding to global challenges like antimicrobial resistance and food security. Patent databases show increased filings related to quinoxaline-urea hybrids, underscoring their commercial viability. Furthermore, the compound’s ADMET profile (absorption, distribution, metabolism, excretion, and toxicity) is a key focus area, bridging gaps between academic discovery and translational applications.

In conclusion, N-Phenyl-N'-(6-quinoxalinyl)urea (CAS No. 177264-55-0) exemplifies the intersection of chemistry and life sciences. Its multifaceted roles—from drug candidate to agrochemical intermediate—make it a compelling subject for researchers and industry stakeholders alike. As innovations in bioconjugation and nanocarrier systems evolve, this compound may unlock new frontiers in targeted therapies and sustainable agriculture.